![molecular formula C21H21BrClN3O2S B2870842 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(2-chlorophenyl)methyl]hexanamide CAS No. 422288-27-5](/img/no-structure.png)
6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(2-chlorophenyl)methyl]hexanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a quinazolinone derivative, which is a class of organic compounds that are structurally similar to quinazoline. Quinazolinones are known for their wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects .
Molecular Structure Analysis
The compound contains a quinazolinone core, which is a bicyclic system consisting of two fused six-membered rings, one of which is aromatic (a benzene ring) and the other is a heterocycle containing two nitrogen atoms . It also has a bromine atom and a sulfanylidene group attached to the quinazolinone core, and a hexanamide group linked to a chlorobenzene ring.Chemical Reactions Analysis
Quinazolinones can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions . The specific reactions that this compound can undergo would depend on the reaction conditions and the presence of other reactants.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the bromine atom and the sulfanylidene group could affect its reactivity, polarity, and solubility .Scientific Research Applications
Antibacterial and Antifungal Activities
Compounds related to 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(2-chlorophenyl)methyl]hexanamide have demonstrated significant antibacterial and antifungal activities. Studies have shown that these compounds are effective against a range of Gram-positive and Gram-negative bacteria, as well as various fungal species. For instance, Patel et al. (2010) reported the synthesis of related sulfonamides with remarkable antimicrobial activities, indicating potential for therapeutic applications in combating infections (Patel, Patel, Patel, Shaikh, & Patel, 2010).
Antitumor Potential
Some derivatives of quinazolinone, closely related to the queried compound, have been evaluated for their potential as antitumor agents. For example, in a study by Bavetsias et al. (2002), water-soluble analogues of quinazolin-4-one-based antitumor agents were synthesized and showed enhanced cytotoxicity compared to the parent compound, suggesting potential use in cancer therapy (Bavetsias, Skelton, Yafai, Mitchell, Wilson, Allan, & Jackman, 2002).
Anti-inflammatory and Analgesic Properties
Research has also explored the anti-inflammatory and analgesic properties of quinazolinone derivatives. Kumar et al. (2009) synthesized new derivatives which exhibited significant anti-inflammatory activity, highlighting their potential use in treating conditions associated with inflammation and pain (Kumar & Rajput, 2009).
Enzyme Inhibition and Molecular Docking Studies
Quinazolinone derivatives have been studied for their inhibitory activity against various enzymes, which is crucial in the design of drugs for specific therapeutic targets. For example, Ilies et al. (2003) investigated the inhibition of carbonic anhydrase by halogenated sulfonamides, providing insights into the design of potent inhibitors with potential applications in treating various diseases (Ilies, Vullo, Pastorek, Scozzafava, Ilieș, Cǎproiu, Pastoreková, & Supuran, 2003).
Synthesis and Characterization
The synthesis and structural characterization of quinazolinone derivatives form a significant part of their scientific research applications. Studies focus on developing new synthetic routes and characterizing the chemical and physical properties of these compounds, which is essential for their potential application in various fields. For instance, the work by Patel et al. (2010) on the synthesis and microbial studies of sulfonamides bearing quinazolin-4(3H)ones is a notable example (Patel, Patel, Patel, Shaikh, & Patel, 2010).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(2-chlorophenyl)methyl]hexanamide' involves the synthesis of the intermediate 6-bromo-4-oxo-2-sulfanylidene-1H-quinazoline, which is then reacted with N-[(2-chlorophenyl)methyl]hexanamide to obtain the final product.", "Starting Materials": [ "2-aminobenzoic acid", "thionyl chloride", "2-amino-4-bromo-6-methoxyquinazoline", "2-chlorobenzylamine", "hexanoyl chloride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Synthesis of 6-bromo-4-oxo-2-sulfanylidene-1H-quinazoline", "a. Dissolve 2-aminobenzoic acid in thionyl chloride and heat the mixture to reflux for 4 hours.", "b. Cool the mixture and add 2-amino-4-bromo-6-methoxyquinazoline. Heat the mixture to reflux for 6 hours.", "c. Cool the mixture and add sodium hydroxide solution. Extract the mixture with ethyl acetate.", "d. Wash the organic layer with water, dry over sodium sulfate, and evaporate the solvent to obtain 6-bromo-4-oxo-2-sulfanylidene-1H-quinazoline.", "Step 2: Synthesis of 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(2-chlorophenyl)methyl]hexanamide", "a. Dissolve 6-bromo-4-oxo-2-sulfanylidene-1H-quinazoline and 2-chlorobenzylamine in hexanoyl chloride. Heat the mixture to reflux for 6 hours.", "b. Cool the mixture and add hydrochloric acid. Extract the mixture with ethyl acetate.", "c. Wash the organic layer with sodium bicarbonate solution and water, dry over sodium sulfate, and evaporate the solvent to obtain N-[(2-chlorophenyl)methyl]hexanamide.", "d. Dissolve N-[(2-chlorophenyl)methyl]hexanamide and 6-bromo-4-oxo-2-sulfanylidene-1H-quinazoline in ethanol. Heat the mixture to reflux for 6 hours.", "e. Cool the mixture and filter the precipitate. Wash with water and dry to obtain the final product." ] } | |
CAS No. |
422288-27-5 |
Molecular Formula |
C21H21BrClN3O2S |
Molecular Weight |
494.83 |
IUPAC Name |
6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(2-chlorophenyl)methyl]hexanamide |
InChI |
InChI=1S/C21H21BrClN3O2S/c22-15-9-10-18-16(12-15)20(28)26(21(29)25-18)11-5-1-2-8-19(27)24-13-14-6-3-4-7-17(14)23/h3-4,6-7,9-10,12H,1-2,5,8,11,13H2,(H,24,27)(H,25,29) |
InChI Key |
DJGWGBKOCNNKDC-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)CNC(=O)CCCCCN2C(=O)C3=C(C=CC(=C3)Br)NC2=S)Cl |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.